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Introduction

Ro 16-8714 is a selective β-adrenergic agonist that has been investigated for its repartitioning

effects in pigs. As a phenylethanolamine, it belongs to a class of compounds known to increase

protein accretion and decrease fat deposition in livestock animals. These effects are primarily

mediated through the activation of β-adrenergic receptors in muscle and adipose tissues,

leading to enhanced muscle growth and lipolysis. This document provides detailed application

notes and protocols for the administration of Ro 16-8714 to pigs for research purposes.

Data Presentation
The following tables summarize the quantitative effects of dietary Ro 16-8714 administration on

the growth performance, carcass composition, and nitrogen retention in finishing pigs.

Table 1: Effect of Ro 16-8714 on Growth Performance of Finishing Pigs (60-100 kg Live

Weight)
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Parameter Control Group
Ro 16-8714 Group
(60 mg/kg feed)

Percentage Change

Average Daily Gain (

g/day )
855 - 898 810 - 927 -5.3% to +3.2%

Feed Intake ( kg/day )
Not significantly

altered

Not significantly

altered
-

Feed to Gain Ratio (

kg/kg )
2.94 - 3.04 2.82 - 3.24 -4.1% to +6.6%

Killing-out Proportion

(g/kg)
820 830 +1.2%

Table 2: Effect of Ro 16-8714 on Carcass Composition and Nitrogen Retention

Parameter Control Group
Ro 16-8714 Group
(60 mg/kg feed)

Percentage Change

Carcass Protein

Content
Baseline Increased Data not available

Carcass Fat Content Baseline Decreased Data not available

Daily Fat Accretion Baseline Reduced by 14.4% -14.4%

Nitrogen Deposition Baseline Improved Data not available

Gross Efficiency of

Nitrogen Deposition
Baseline

Improved by 22% (P <

0.05)
+22%

Experimental Protocols
1. Preparation of Medicated Feed

This protocol describes the preparation of a swine finishing diet supplemented with Ro 16-
8714.

Materials:
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Standard swine finishing feed (mash form)

Ro 16-8714 (powder form)

Micro-ingredient carrier (e.g., finely ground corn)

Feed mixer

Procedure:

Determine the required amount of Ro 16-8714: For a target concentration of 60 mg/kg of

feed, calculate the total amount of Ro 16-8714 needed for the desired batch size of feed.

Pre-mixing: To ensure even distribution, first create a pre-mix.

Weigh the calculated amount of Ro 16-8714.

Mix the Ro 16-8714 with a small amount of a micro-ingredient carrier (e.g., 1 kg of finely

ground corn for a 100 kg batch of feed).

Thoroughly blend the pre-mix until the Ro 16-8714 is homogeneously distributed within

the carrier.

Final Mixing:

Add approximately half of the total volume of the basal feed to the mixer.

Add the pre-mix to the mixer.

Add the remaining basal feed on top of the pre-mix.

Mix the entire batch for a minimum of 15 minutes to ensure uniform distribution of the Ro
16-8714. The exact mixing time may vary depending on the mixer's specifications.

Quality Control: It is recommended to take multiple samples from the final mixed feed for

analysis to confirm the concentration and homogeneity of Ro 16-8714.

2. In-vivo Administration and Growth Performance Trial
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This protocol outlines an experimental design to evaluate the effects of Ro 16-8714 on the

growth performance and carcass composition of finishing pigs.

Experimental Animals:

Castrated male (barrows) or female (gilts) Large White pigs are commonly used.

Animals should be healthy and of a uniform initial body weight (approximately 60 kg).

Housing and Diet:

Pigs should be housed in individual pens to allow for accurate measurement of individual

feed intake.

Provide ad libitum access to water throughout the experiment.

The basal diet should be formulated to meet or exceed the nutrient requirements for finishing

pigs, with controlled levels of crude protein and energy.

Experimental Design:

Acclimatization: Upon arrival, allow the pigs a one-week acclimatization period to the new

environment and basal diet.

Randomization: Randomly allocate pigs to one of the following treatment groups:

Control Group: Fed the basal diet.

Treatment Group: Fed the basal diet supplemented with 60 mg/kg of Ro 16-8714.

Experimental Period: The trial should be conducted from an initial body weight of

approximately 60 kg to a final body weight of approximately 100 kg.

Data Collection:

Body Weight: Record the individual body weight of each pig at the beginning of the trial

and weekly thereafter.
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Feed Intake: Measure and record the daily feed intake for each pig.

Health Status: Monitor the pigs daily for any signs of adverse health effects.

Carcass Analysis (at the end of the trial):

At the target body weight of 100 kg, pigs are euthanized for carcass analysis.

Measure parameters such as carcass weight, backfat thickness, and loin muscle area.

Collect tissue samples (e.g., longissimus dorsi muscle, backfat) for compositional analysis

(protein, fat, moisture content).

Mandatory Visualizations
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Caption: Experimental workflow for a pig feeding trial with Ro 16-8714.
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Caption: Proposed signaling pathway of Ro 16-8714 in muscle and fat cells.
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To cite this document: BenchChem. [Application Notes and Protocols for Ro 16-8714
Administration in Pigs]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679452#ro-16-8714-administration-protocol-for-
pigs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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